![molecular formula C26H22F3N3O4 B8240084 Raf-IN-1](/img/structure/B8240084.png)
Raf-IN-1
Overview
Description
Raf-IN-1 is a useful research compound. Its molecular formula is C26H22F3N3O4 and its molecular weight is 497.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
RAF Proteins and Oncogenesis
"Raf-IN-1" is primarily studied in the context of RAF proteins and their role in oncogenesis. RAF proteins are key components of signaling pathways that regulate cell growth and transformation. Research has shown that mutant B-RAF is found in approximately 8% of human cancers, making RAF-targeted therapies a significant area of interest. RAF inhibitors have been developed due to RAF's position at a convergence point in signal transduction. Studies confirm that the mitogenic cascade (RAF-MEK-ERK) is essential for RAF transformation and that cells transformed by RAF are particularly sensitive to growth inhibition by kinase inhibitors, indicating their 'addiction' to MEK (Rapp, Götz, & Albert, 2006).
RAF-1's Role in Cell Survival
Raf-1, a specific RAF protein, has been found to promote cell survival by antagonizing apoptosis signal-regulating kinase 1 (ASK1) through a MEK–ERK independent mechanism. This highlights Raf-1's multifaceted roles in cell survival, not only through its kinase function but also via protein-protein interactions (Chen et al., 2001).
RAF-1 in Cell Migration
Additionally, RAF-1 regulates Rho signaling and cell migration. It has been demonstrated that RAF-1 is required for normal wound healing and cell migration. Its deficiency leads to morphological changes in cells due to hyperactivity and incorrect localization of Rho-effector Rok-α. This research highlights a kinase-independent function of RAF-1 as a spatial regulator during migration processes (Ehrenreiter et al., 2005).
RAF in Tumor Radiosensitization
RAF has also been targeted for its role in tumor radiosensitization. The use of RAF antisense oligonucleotides has been explored as a means to disrupt cell signaling for therapeutic purposes, particularly in enhancing the efficacy of radiation therapy in cancer treatment (Kasid & Dritschilo, 2003).
RAF in Glioma Cell Line Identification
Moreover, RAF proteins have been implicated in the genetic characterization of glioma cell lines. DNA fingerprinting of these cell lines, including assessment of B-raf mutation status, is crucial for research integrity and interpretation of neuro-oncology research (Bady et al., 2012).
properties
IUPAC Name |
N-[4-methyl-3-(4-oxospiro[3H-1,3-benzoxazine-2,4'-oxane]-7-yl)phenyl]-2-(trifluoromethyl)pyridine-4-carboxamide | |
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InChI |
InChI=1S/C26H22F3N3O4/c1-15-2-4-18(31-23(33)17-6-9-30-22(13-17)26(27,28)29)14-20(15)16-3-5-19-21(12-16)36-25(32-24(19)34)7-10-35-11-8-25/h2-6,9,12-14H,7-8,10-11H2,1H3,(H,31,33)(H,32,34) | |
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InChI Key |
PSMRBBKXSFUJFX-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC(=NC=C2)C(F)(F)F)C3=CC4=C(C=C3)C(=O)NC5(O4)CCOCC5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C26H22F3N3O4 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.5 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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